Cas no 113601-46-0 (3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride)
113601-46-0 structure
Product Name:3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride
CAS No:113601-46-0
MF:C7BrF7
MW:296.967725753784
CID:136599
PubChem ID:14492213
Update Time:2025-04-19
3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- Benzene,bromotetrafluoro(trifluoromethyl)- (9CI)
- 3-BROMO-2,4,5,6-TETRAFLUOROBENZOTRIFLUORIDE
- 1-bromo-2,3,4,6-tetrafluoro-5-(trifluoromethyl)benzene
- Benzene,bromotetrafluoro(trifluoromethyl)-(9ci)
- AKOS005254294
- MFCD09037800
- SCHEMBL2000228
- 113601-46-0
- NHSSJMAUKULEMJ-UHFFFAOYSA-N
- 3-bromoheptafluorotoluene
- 5360-80-5
- 3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride
-
- Inchi： 1S/C7BrF7/c8-2-3(9)1(7(13,14)15)4(10)6(12)5(2)11
- InChI Key： NHSSJMAUKULEMJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=C(C(C(F)(F)F)=C1F)F)F)F
Computed Properties
- Exact Mass: 295.90700
- Monoisotopic Mass: 295.90716g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 4.02430
3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B702263-50mg |
3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride |
113601-46-0 | 50mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B702263-100mg |
3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride |
113601-46-0 | 100mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B702263-500mg |
3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride |
113601-46-0 | 500mg |
$ 295.00 | 2022-06-01 | ||
| Apollo Scientific | PC520571-1g |
3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride |
113601-46-0 | 1g |
£160.00 | 2023-09-01 | ||
| Apollo Scientific | PC520571-5g |
3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride |
113601-46-0 | 5g |
£624.00 | 2023-09-01 | ||
| Apollo Scientific | PC520571-10g |
3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride |
113601-46-0 | 10g |
£1056.00 | 2023-09-01 | ||
| A2B Chem LLC | AE09900-500mg |
3-BROMO-2,4,5,6-TETRAFLUOROBENZOTRIFLUORIDE |
113601-46-0 | 500mg |
$214.00 | 2024-04-20 | ||
| A2B Chem LLC | AE09900-5g |
3-BROMO-2,4,5,6-TETRAFLUOROBENZOTRIFLUORIDE |
113601-46-0 | 5g |
$615.00 | 2024-04-20 | ||
| A2B Chem LLC | AE09900-10g |
3-BROMO-2,4,5,6-TETRAFLUOROBENZOTRIFLUORIDE |
113601-46-0 | 10g |
$773.00 | 2024-01-04 | ||
| A2B Chem LLC | AE09900-1g |
3-BROMO-2,4,5,6-TETRAFLUOROBENZOTRIFLUORIDE |
113601-46-0 | 1g |
$254.00 | 2024-04-20 |
3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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